Cas no 1821-36-9 (N-Cyclohexylaniline)

• Product Name: N-Cyclohexylaniline
• CAS No: 1821-36-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD00014284
• CID: 83962
• PubChem ID: 74567
• Update Time: 2025-06-08

N-Cyclohexylaniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexylaniline
• N1-cyclohexylaniline
• Aniline,N-cyclohexyl
• Benzenamine,N-cyclohexyl
• Cyclohexanamine,N-phenyl
• cyclohexyl-phenyl-amine
• Diphenylamine,ar-hexahydro
• N-cyclohexyl-aniline
• N-Cyclohexylbenzenamine
• N-phenylaminocyclohexane
• N-Phenylcyclohexylamine
• phenyl cyclohexylamine
• Benzenamine, N-cyclohexyl-
• Aniline, N-cyclohexyl-
• Cyclohexanamine, N-phenyl-
• Diphenylamine, ar-hexahydro-
• Cyclohexylamine, N-phenyl-
• Cyclohexylphenylamine
• TXTHKGMZDDTZFD-UHFFFAOYSA-N
• NSC27510
• Phenylcyclohexylamine
• n-cyclohexyl aniline
• cyclohexyl(phenyl)amine
• Maybridge3_006295
• Oprea1_273099
• N-Cyclohexyl-N-phenylamine
• EINECS 217-344-4
• J-011657
• AKOS000121357
• EN300-16626
• 949TFM4PMV
• NSC-27510
• BIDD:GT0417
• SY101001
• BENZENAMINE,N-CYCLOHEXYL-
• FT-0629703
• A880927
• 1821-36-9
• NS00025992
• NSC 27510
• MFCD00014284
• H12007
• N-Cyclohexyl-N-phenylamine #
• SCHEMBL285479
• IDI1_017682
• Z56347230
• UNII-949TFM4PMV
• STR05327
• CS-0015900
• ?N-CYCLOHEXYLANILINE
• PS-8600
• DTXSID6061997
• N-Cyclohexylaniline, >=98.0% (GC/NT)
• Aniline,N-cyclohexyl; Diphenylamine,ar-hexahydro; N-cyclohexyl-aniline; cyclohexyl-phenyl-amine; N-Phenylcyclohexylamine;
• ALBB-025734
• DB-065390
• DTXCID0035792

• MDL： MFCD00014284
• Inchi： 1S/C12H17N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1,3-4,7-8,12-13H,2,5-6,9-10H2
• InChI Key： TXTHKGMZDDTZFD-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1CCCCC1
• BRN： 2209864

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: liquid
• Density: 0.996 g/mL at 20 °C(lit.)
• Melting Point: 14-15°C
• Boiling Point: 292.9℃ at 760 mmHg
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Refractive Index: n20/D 1.560
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 12.03000
• LogP: 3.50420
• Solubility: Unable or difficult to mix

N-Cyclohexylaniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store below +30°C.
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Cyclohexylaniline

N-Cyclohexylaniline: A Comprehensive Overview

N-Cyclohexylaniline, also known by its CAS Registry Number 1821-36-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a cyclohexyl group attached to an aniline moiety, exhibits remarkable properties that make it invaluable in both academic research and industrial applications. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to N-Cyclohexylaniline.

The molecular structure of N-Cyclohexylaniline is defined by its benzene ring connected to a cyclohexylamine group. This configuration imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and functionality. Recent studies have highlighted the role of N-Cyclohexylaniline in enhancing the performance of materials such as polymers and composites. For instance, researchers have demonstrated that incorporating N-Cyclohexylaniline into polymer matrices can significantly improve thermal stability and mechanical strength, making it a promising candidate for high-performance materials.

The synthesis of N-Cyclohexylaniline typically involves nucleophilic aromatic substitution or coupling reactions. One of the most efficient methods reported in recent literature involves the reaction of aniline with cyclohexyl halides in the presence of a suitable base. This approach not only ensures high yields but also allows for precise control over the product's purity and structural integrity. The optimization of synthetic protocols has been a focal point for researchers aiming to scale up production for industrial use.

In terms of applications, N-Cyclohexylaniline has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chiral auxiliary or a building block for complex molecules has made it indispensable in medicinal chemistry. Recent advancements have also explored its potential in catalysis, where it serves as a ligand for transition metal catalysts, facilitating various organic transformations with enhanced efficiency.

The environmental impact and safety profile of N-Cyclohexylaniline are critical considerations for its widespread use. Studies have shown that while the compound is generally stable under normal conditions, it may undergo degradation under specific environmental conditions. Regulatory bodies have emphasized the importance of adhering to safety guidelines during handling and storage to minimize any potential risks associated with its use.

Recent research has also shed light on the potential of N-Cyclohexylaniline in energy-related applications. For example, scientists have investigated its role as an additive in lithium-ion batteries, where it contributes to improved electrochemical performance and cycle stability. These findings underscore the compound's versatility and its growing significance in emerging technologies.

In conclusion, N-Cyclohexylaniline (CAS No. 1821-36-9) stands as a testament to the ingenuity of modern chemistry, offering a myriad of possibilities across diverse industries. With ongoing research uncovering new applications and optimizations, this compound is poised to play an even more prominent role in shaping future innovations.